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Compound of Interest

Compound Name: 4-Methoxyphenylboronic acid

Cat. No.: B118843

Essential Safety and Handling Guide for 4-
Methoxyphenylboronic Acid

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for handling 4-Methoxyphenylboronic acid, including personal protective
equipment (PPE) recommendations, operational procedures, and disposal plans.

Chemical Identifier:
o Name: 4-Methoxyphenylboronic acid
e CAS Number: 5720-07-0[1]

e Molecular Formula: C7HsBO3[2]

Hazard Identification and Classification

4-Methoxyphenylboronic acid is classified as a hazardous substance. All personnel should
be fully aware of its potential risks before handling.
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Hazard Classification GHS Category Hazard Statement

H315: Causes skin irritation[1]

Skin Irritation Category 2 3]
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation[1][3]
Specific target organ toxicity — H335: May cause respiratory
] Category 3 o
single exposure irritation[1][3]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure and ensure
laboratory safety. The following table summarizes the required PPE for handling 4-

Methoxyphenylboronic acid.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) approved
standards.[1] A face shield
may be required for splash

hazards.

Protects eyes from dust
particles and potential

splashes.[4]

Hand Protection

Chemically resistant gloves
(e.g., disposable nitrile gloves).
[1][4] Gloves must be
inspected before use and
changed immediately upon

contamination.

Prevents skin contact with the
chemical. Proper glove
removal technique is essential

to avoid contamination.[1]

Body Protection

A flame-resistant lab coat, fully
buttoned. Long pants and
closed-toe, closed-heel shoes

are mandatory.[4]

Protects skin from accidental

spills.

Respiratory Protection

Required when dusts are
generated. Use a
NIOSH/MSHA approved
respirator (e.g., N95 dust mask
for nuisance exposures, or
higher-level protection like
OV/AG/P99 cartridges for

higher concentrations).[1]

Prevents inhalation of the
powdered compound, which
can cause respiratory irritation.
[3][5] Engineering controls like
fume hoods should be the
primary means of exposure

reduction.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 4-

Methoxyphenylboronic acid.

1. Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[4]
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e The designated work area, preferably a chemical fume hood, should be clean, uncluttered,
and have proper ventilation.[6]

 Verify that all necessary PPE is available and in good condition.
2. Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
entering the handling area.

3. Handling:

o Handle the chemical exclusively within a well-ventilated fume hood to minimize inhalation
exposure.[6]

o Use appropriate tools (e.g., spatula, weighing paper) for transferring the solid material. Avoid
creating dust.[1]

o Keep the container tightly closed when not in use to prevent contamination and exposure.[6]
4. Post-Handling:

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

o Clean the work area to remove any residual chemical.

o Properly remove and dispose of contaminated gloves and any other disposable PPE as
hazardous waste.[1]

Emergency and First Aid Procedures

Immediate and appropriate response to an exposure is critical.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1][3]

Immediately wash off with soap and plenty of
_ water for at least 15 minutes. Remove
Skin Contact ) ) S
contaminated clothing. If skin irritation occurs,

get medical advice/attention.[1][3]

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove
Eye Contact contact lenses, if present and easy to do.

Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][3]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . .
mouth with water and drink plenty of water.

Seek immediate medical attention.[1][3]

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and
ensure regulatory compliance.

Spill Response:

Evacuate the immediate area and restrict access.

Avoid breathing dust.

Wear appropriate PPE as detailed above.

Contain the spill. Sweep up the solid material without creating dust and place it in a suitable,
labeled, and closed container for disposal.[3]
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e Clean the spill area thoroughly.
Waste Disposal:

o Waste Chemical: Dispose of excess or unwanted 4-Methoxyphenylboronic acid as
hazardous waste. Do not let the product enter drains.[1]

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The cleaned container can then be disposed of
according to local, state, and federal regulations.[7]

Workflow for Safe Handling of 4-
Methoxyphenylboronic Acid
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Caption: Workflow for the safe handling of 4-Methoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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